Cas no 156158-91-7 (Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI))

Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI) structure
156158-91-7 structure
Product Name:Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI)
CAS No:156158-91-7
MF:C25H38O3
MW:386.56742811203
CID:203277
PubChem ID:57357566
Update Time:2025-04-19

Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-8-ene-20-carboxylicacid, 4,4,14-trimethyl-3-oxo-, (5a,20S)- (9CI)
    • (2S)-2-[(5R,10S,13R,14R,17R)-4,4,10,13,14-pentamethyl-3-oxo-1,2,5,6,7,11,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]propanoic acid
    • Torulosic acid (steroid)
    • Torulosicacid
    • 2-[(5R,10S,13R,14R,17R)-4,4,10,13,14-Pentamethyl-3-oxo-2,3,4,5,6,7,10,11,12,13,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]propanoic acid (non-preferred name)
    • 156158-91-7
    • DTXSID50723732
    • Inchi: 1S/C25H38O3/c1-15(21(27)28)16-9-13-25(6)18-7-8-19-22(2,3)20(26)11-12-23(19,4)17(18)10-14-24(16,25)5/h15-16,19H,7-14H2,1-6H3,(H,27,28)/t15-,16+,19-,23+,24+,25-/m0/s1
    • InChI Key: UECXJQGVBNBOBM-BHKNHISJSA-N
    • SMILES: O=C1CC[C@@]2(C)[C@H](C1(C)C)CCC1=C2CC[C@]2(C)[C@@H]([C@@H](C(=O)O)C)CC[C@]21C

Computed Properties

  • Exact Mass: 386.28224
  • Monoisotopic Mass: 386.28209507g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 2
  • Complexity: 762
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 54.37
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